Cas no 1431968-01-2 (1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 1431968-01-2
• MF: C₅H₈ClF₂N₃
• MW: 183.586926460266
• MDL: MFCD25371269
• CID: 4599405
• PubChem ID: 90482906
• Update Time: 2025-05-21

1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-5-methylpyrazol-4-amine:hydrochloride
• 1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine

• MDL： MFCD25371269
• Inchi： 1S/C5H7F2N3.ClH/c1-3-4(8)2-9-10(3)5(6)7;/h2,5H,8H2,1H3;1H
• InChI Key： MUDKFLSWVJQTBE-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1C)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: NA

1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(difluoromethyl)-5-methyl-1H-pyrazol-4-amine

The Role of Pyrazole Derivatives: Focusing on 1-(Difluoromethyl)-5-Methyl-Pyrazolylamine (CAS No. 143––)

In recent years, the compound pyrazole derivativesPyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule pyrazolylamine is particularly notable for its role as a pharmacophore in drug design.The specific compound under discussion,Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatility. Among these, the molecule Pyrazole derivatives have gained significant attention due to their diverse biological activities and structural versatile.Pyrazolylamine is particularly notable for its role as a pharmacophore in drug design.The specific compound under discussion,Pyrazolylamine is particularly notable for its role as a pharmacophore in drug design.The specific compound under discussion,Pyra